Cas no 2680831-80-3 (benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate
• CAS No: 2680831-80-3
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 6308459
• PubChem ID: 165917882
• Update Time: 2025-06-07

benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680831-80-3
• EN300-28285237
• benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate

• Inchi： 1S/C13H12ClN3O2/c14-12-8-15-11(6-16-12)7-17-13(18)19-9-10-4-2-1-3-5-10/h1-6,8H,7,9H2,(H,17,18)
• InChI Key： RPZWJJGXZCAYHQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate

Introduction to Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate (CAS No. 2680831-80-3)

Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate, with the chemical identifier CAS No. 2680831-80-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structure that includes a benzyl group and a 5-chloropyrazin-2-ylmethyl moiety. The presence of these specific functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>benzyl group is known for its stability and its ability to enhance the solubility of compounds in organic solvents, making it a common choice in medicinal chemistry. On the other hand, the 5-chloropyrazin-2-ylmethyl moiety introduces a nitrogen-rich heterocyclic ring system, which is frequently found in biologically active compounds. Pyrazine derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

In recent years, there has been a growing interest in developing novel carbamate-based drugs due to their favorable pharmacokinetic properties and low toxicity. The carbamate group is particularly interesting because it can act as a bioisostere for other functional groups, such as esters and amides, while offering additional advantages in terms of metabolic stability and binding affinity. Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate exemplifies these benefits and has been explored in various drug discovery programs.

One of the most compelling aspects of Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate is its potential as a building block for more complex molecules. The combination of the benzyl and 5-chloropyrazin-2-ylmethyl groups provides multiple sites for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific biological targets. This flexibility has made it a popular choice for medicinal chemists working on the development of new therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Pyrazine derivatives, in particular, have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The< strong>5-chloropyrazin-2-ylmethyl group in Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate is believed to contribute significantly to its biological activity by interacting with specific receptors or enzymes in the body. This interaction can modulate cellular processes and lead to therapeutic effects.

The synthesis of Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate involves several key steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of 5-chloropyrazine, which is then functionalized to introduce the methyl group at the 2-position. This intermediate is subsequently reacted with benzoyl chloride to form the carbamate linkage. Each step requires careful optimization to ensure high yield and purity, underscoring the importance of rigorous synthetic methodologies.

The applications of Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate extend beyond academic research. Pharmaceutical companies have utilized this compound as a starting material for developing novel drugs that are currently undergoing preclinical or clinical evaluation. The versatility of its structure allows it to be incorporated into diverse molecular frameworks, making it a valuable asset in drug discovery pipelines.

In conclusion, Benzyl N-[(5-chloropyrazin-2-yl)methyl]carbamate (CAS No. 2680831-80-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration as a pharmacophore or intermediate in drug synthesis. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.